Cas no 84697-07-4 (Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))
84697-07-4 structure
Product Name:Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-07-4
MF:C30H53Cl3N2O
MW:564.113626241684
CID:727532
PubChem ID:3020079
Update Time:2025-04-19
Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
- (2,4-dichlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
- (2,4-dichlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
- (2,4-Dichlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
- EINECS 283-716-8
- 84697-07-4
- NS00060943
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- Inchi: 1S/C30H52Cl2N2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(35)33-23-19-24-34(2,3)26-27-21-22-28(31)25-29(27)32;/h21-22,25H,4-20,23-24,26H2,1-3H3;1H
- InChI Key: WVCSJELIICFXBX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O)Cl.[Cl-]
Computed Properties
- Exact Mass: 562.32200
- Monoisotopic Mass: 562.322
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 36
- Rotatable Bond Count: 22
- Complexity: 515
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 6.73250
Benzenemethanaminium,2,4-dichloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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